Cas no 58719-77-0 ((2S,3R,4S,5S,6R)-6-(Hydroxymethyl)-3-phenylmethoxyoxane-2,4,5-triol)

• Product Name: (2S,3R,4S,5S,6R)-6-(Hydroxymethyl)-3-phenylmethoxyoxane-2,4,5-triol
• CAS No: 58719-77-0
• MF: C₁₃H₁₈O₆
• MW: 270.278424739838
• CID: 2185975
• Update Time: 2023-08-05

(2S,3R,4S,5S,6R)-6-(Hydroxymethyl)-3-phenylmethoxyoxane-2,4,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-O-benzyl-β-d-glucopyranose
• 2-O-Benzyl-alpha-D-glucopyranose
• (2S,3R,4S,5S,6R)-6-(Hydroxymethyl)-3-phenylmethoxyoxane-2,4,5-triol

• Inchi： 1S/C13H18O6/c14-6-9-10(15)11(16)12(13(17)19-9)18-7-8-4-2-1-3-5-8/h1-5,9-17H,6-7H2/t9-,10-,11+,12-,13+/m1/s1
• InChI Key： OJCXTHAHODNYQW-LBELIVKGSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)OCC1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: -0.7
• Topological Polar Surface Area: 99.4